Cas no 1250323-55-7 ((4-Phenylthiophen-2-yl)methanesulfonamide)

• Product Name: (4-Phenylthiophen-2-yl)methanesulfonamide
• CAS No: 1250323-55-7
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• CID: 5281837
• PubChem ID: 82646652
• Update Time: 2025-08-05

(4-Phenylthiophen-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1250323-55-7
• EN300-679745
• (4-phenylthiophen-2-yl)methanesulfonamide
• (4-Phenylthiophen-2-yl)methanesulfonamide

• Inchi： 1S/C11H11NO2S2/c12-16(13,14)8-11-6-10(7-15-11)9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14)
• InChI Key： MKEMDUOQOPKWHY-UHFFFAOYSA-N
• SMILES： S(CC1=CC(=CS1)C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 253.02312094g/mol
• Monoisotopic Mass: 253.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.8Ų

Additional information on (4-Phenylthiophen-2-yl)methanesulfonamide

(4-Phenylthiophen-2-yl)methanesulfonamide (CAS No. 1250323-55-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(4-Phenylthiophen-2-yl)methanesulfonamide (CAS No. 1250323-55-7) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are known for their diverse applications in pharmaceutical research and development.

The molecular structure of (4-Phenylthiophen-2-yl)methanesulfonamide is characterized by a thiophene ring substituted with a phenyl group at the 4-position and a methanesulfonamide moiety attached to the 2-position. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts significant electronic and steric effects that influence the compound's reactivity and biological properties. The methanesulfonamide group, on the other hand, is a common functional group in pharmaceuticals, known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of (4-Phenylthiophen-2-yl)methanesulfonamide in various therapeutic areas. One notable application is its use as a scaffold for the development of novel antifungal agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell wall synthesis and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, (4-Phenylthiophen-2-yl)methanesulfonamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a study published in the Cancer Research journal reported that a derivative of (4-Phenylthiophen-2-yl)methanesulfonamide selectively inhibited the PI3K/AKT/mTOR pathway, leading to reduced proliferation and increased apoptosis in breast cancer cells.

The synthetic accessibility of (4-Phenylthiophen-2-yl)methanesulfonamide is another factor contributing to its popularity in medicinal chemistry. The compound can be synthesized through a series of well-established organic reactions, including Suzuki coupling and sulfonation steps. This synthetic flexibility allows researchers to easily modify the structure to optimize biological activity and pharmacokinetic properties.

The physicochemical properties of (4-Phenylthiophen-2-yl)methanesulfonamide are also noteworthy. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for various formulation strategies, including solid dosage forms and parenteral administration.

In terms of safety and toxicity, preliminary studies have indicated that (4-Phenylthiophen-2-yl)methanesulfonamide exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. Preclinical studies have shown that the compound is well-tolerated in animal models, with no significant adverse effects observed at doses up to 100 mg/kg.

The future prospects for (4-Phenylthiophen-2-yl)methanesulfonamide are promising. Ongoing research aims to further explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the structure and identify lead compounds with enhanced therapeutic efficacy and reduced side effects.

In conclusion, (4-Phenylthiophen-2-yl)methanesulfonamide (CAS No. 1250323-55-7) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features, synthetic accessibility, and potential biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.